Cas no 5520-66-1 (4-Diethylaminoacetophenone)

• Product Name: 4-Diethylaminoacetophenone
• CAS No: 5520-66-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD00043651
• CID: 85382
• PubChem ID: 138529
• Update Time: 2025-06-11

4-Diethylaminoacetophenone Chemical and Physical Properties

Names and Identifiers

• p-Diethylaminoacetophenone
• 4-Diethylaminoacetophenone
• 4'-Diethylaminoacetophenone
• 1-[4-(diethylamino)phenyl]ethanone
• 4'-Diethylaminoacetophenone, AldrichCPR
• 1-[4-(diethylamino)phenyl]ethan-1-one
• 1-(4-(Diethylamino)phenyl)ethanone
• Ethanone, 1-[4-(diethylamino)phenyl]-
• 4 inverted exclamation mark -(Diethylamino)acetophenone
• FT-0635760
• D2084
• CS-0298105
• SCHEMBL181431
• 1-(4-(Diethylamino)phenyl)ethan-1-one
• HMIBQFXWSUBFTG-UHFFFAOYSA-N
• DTXSID40203699
• AKOS000220913
• AS-58914
• SY050103
• 1-[4-(Diethylamino)phenyl]ethanone #
• T71052
• MFCD00043651
• 5520-66-1
• EN300-1841893
• A830525
• DTXCID20126190
• DB-052697

• MDL： MFCD00043651
• Inchi： 1S/C12H17NO/c1-4-13(5-2)12-8-6-11(7-9-12)10(3)14/h6-9H,4-5H2,1-3H3
• InChI Key： HMIBQFXWSUBFTG-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)N(CC)CC
• BRN： 2093988

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.996
• Melting Point: 46.0 to 50.0 deg-C
• Boiling Point: 313.9°Cat760mmHg
• Flash Point: 114.4°C
• Refractive Index: 1.536
• PSA: 20.31000
• LogP: 2.73540
• Solubility: Not determined

4-Diethylaminoacetophenone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4-Diethylaminoacetophenone

Recent Advances in the Study of 4-Diethylaminoacetophenone (CAS: 5520-66-1)

4-Diethylaminoacetophenone (CAS: 5520-66-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, photochemistry, and as a precursor in organic synthesis. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 4-Diethylaminoacetophenone as a photosensitizer in photodynamic therapy (PDT). The research demonstrated that this compound exhibits strong absorption in the visible light spectrum, making it a promising candidate for PDT applications in cancer treatment. The study also highlighted its low cytotoxicity in dark conditions, which is a critical factor for minimizing side effects in therapeutic applications.

Another significant development was reported in the field of organic synthesis. Researchers at the University of Cambridge (2024) developed a novel catalytic system using 4-Diethylaminoacetophenone as a key intermediate for the synthesis of complex heterocyclic compounds. The study emphasized the compound's versatility and efficiency in facilitating multi-step reactions, which could streamline the production of pharmacologically active molecules.

In addition to its synthetic utility, 4-Diethylaminoacetophenone has been studied for its biological activities. A recent preprint on bioRxiv (2024) explored its interaction with various neurotransmitter receptors, suggesting potential applications in neurological disorders. The compound showed moderate affinity for dopamine and serotonin receptors, indicating its possible role in modulating neurotransmitter systems.

Despite these promising findings, challenges remain in the practical application of 4-Diethylaminoacetophenone. Issues such as stability under physiological conditions and scalability of synthesis need to be addressed in future research. However, the compound's unique properties and versatility make it a valuable subject for ongoing investigation in chemical biology and pharmaceutical sciences.

In conclusion, recent studies on 4-Diethylaminoacetophenone (CAS: 5520-66-1) highlight its potential in diverse applications, from photodynamic therapy to organic synthesis and neurological research. Continued exploration of this compound is expected to yield further insights and innovations in the field of chemical biology and medicine.